Cas no 62484-37-1 (4(1H)-Quinazolinone, 2-chloro-6,8-dimethyl-)

4(1H)-Quinazolinone, 2-chloro-6,8-dimethyl- structure
62484-37-1 structure
Product Name:4(1H)-Quinazolinone, 2-chloro-6,8-dimethyl-
CAS No:62484-37-1
MF:C10H9ClN2O
MW:208.64426112175
CID:443235
PubChem ID:136270990
Update Time:2025-04-19

4(1H)-Quinazolinone, 2-chloro-6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone, 2-chloro-6,8-dimethyl-
    • 2-chloro-6,8-dimethyl-1H-quinazolin-4-one
    • 62484-37-1
    • 2-chloro-6,8-dimethyl-1,4-dihydroquinazolin-4-one
    • 2-chloro-6,8-dimethylquinazolin-4-ol
    • EN300-645274
    • DTXSID90808158
    • 2-Chloro-6,8-dimethylquinazolin-4(1H)-one
    • Inchi: 1S/C10H9ClN2O/c1-5-3-6(2)8-7(4-5)9(14)13-10(11)12-8/h3-4H,1-2H3,(H,12,13,14)
    • InChI Key: NZNKLGMJECQNIL-UHFFFAOYSA-N
    • SMILES: ClC1NC(C2C=C(C)C=C(C)C=2N=1)=O

Computed Properties

  • Exact Mass: 208.04047
  • Monoisotopic Mass: 208.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
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